Cas no 21124-13-0 (3-Methyl-1-p-tolyltriazene)

• Product Name: 3-Methyl-1-p-tolyltriazene
• CAS No: 21124-13-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD29050129
• CID: 258266
• PubChem ID: 87572659
• Update Time: 2025-06-07

3-Methyl-1-p-tolyltriazene Chemical and Physical Properties

Names and Identifiers

• 1-Triazene,1-methyl-3-(4-methylphenyl)-
• 1-METHYL-3-P-TOLYLTRIAZENE
• 3-METHYL-1-P-TOLYLTRIAZENE
• 1-methyl-3-(4-methylphenyl)-1-triazen
• 3-methyl-1-(4-methylphenyl)triazene
• 3-methyl-1-(p-tolyl)-triazen
• Methylptolyltriazene
• 1-Methyl-3-p-tolyltriazene [for Esterification]
• 4-methyl-N-(methyldiazenyl)aniline
• 1-p-Tolyl-3-methyltriazene
• 3-Methyl-1-p-tolyltriazen
• Methyl-4-tolyltriazene
• Methyl-p-tolyltriazene
• N-Methyl-N'-p-tolyl-triazen
• 1-Triazene, 1-methyl-3-(4-methylphenyl)-
• 3-Methyl-1-(p-tolyl)triazene
• 1-Methyl-3-(4-methylphenyl)triazene
• TRIAZENE, 3-METHYL-1-(p-TOLYL)-
• D41T26MB6M
• 3-Methyl-1-(p-tolyl)-triazene
• DNGJVDGPCGXBFF-UHFFFAOYSA-N
• WLN: 1MNUNR D1
• Triazene, 3-methyl-1-p-tolyl-
• 3-methyl-l-p-tolyltriazene
• 3-m
• Methyl-p-tolytriazene
• NSC-183741
• EINECS 244-223-3
• SCHEMBL10361259
• UNII-D41T26MB6M
• CHEMBL3251109
• 21124-13-0
• NSC106329
• AKOS015917311
• 1-Methyl-3-p-tolyltriazene[forEsterification]
• FT-0605779
• MFCD00008282
• CS-0449699
• 3-Methyl-1-(p-tolyl)triazene, 98%
• NSC-106329
• NSC183741
• AS-64514
• 1-TRIAZENE, 1-METHYL-3-(4-METHYLPHENYL)-, (E)-
• NSC 106329
• DTXSID8066680
• 1-methyl-3-(4-methylphenyl)triaz-1-ene
• SCHEMBL427424
• 1-Methyl-3-(4-methylphenyl)-1-triazene
• (E)-3-methyl-1-p-tolyltriaz-1-ene
• M0641
• 1-methyl-3-(4-methylphenyl)-triazene
• methyl-(p-tolyldiazenyl)-amine
• 1-Methyl-3-(p-tolyl)triaz-1-ene
• 20667-76-9
• AKOS028108414
• J-013865
• NS00026790
• Q27276069
• 3-methyl-I-p-tolyltriazene
• A12264
• DB-045487
• DTXCID5036428
• 3-Methyl-1-p-tolyltriazene

• MDL： MFCD29050129
• Inchi： 1S/C8H11N3/c1-7-3-5-8(6-4-7)10-11-9-2/h3-6H,1-2H3,(H,9,10)
• InChI Key： DNGJVDGPCGXBFF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)/N=N/C

Computed Properties

• Exact Mass: 149.09500
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 36.8

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.0008 (rough estimate)
• Melting Point: 75-80 °C (lit.)
• Boiling Point: 242.04°C (rough estimate)
• Flash Point: 84.1°C
• Refractive Index: 1.4690 (estimate)
• PSA: 36.75000
• LogP: 2.60400
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Methyl-1-p-tolyltriazene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H228-H302
• Warning Statement： P210-P240-P241-P264-P270-P280-P301+P312+P330-P501
• Hazardous Material transportation number：UN 1325
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 26-28-36/37/39-45
• RTECS：XY2785500
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R20/21/22; R40
• Storage Condition：Cold storage
• HazardClass：4.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methyl-1-p-tolyltriazene

3-Methyl-1-p-tolyltriazene: A Comprehensive Overview

3-Methyl-1-p-tolyltriazene, also known by its CAS number 21124-13-0, is a compound of significant interest in the fields of organic chemistry and materials science. This triazine derivative has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the characteristics, synthesis, and recent advancements related to this compound.

The molecular structure of 3-Methyl-1-p-tolyltriazene consists of a triazine ring with a methyl group and a p-tolyl substituent. This configuration imparts distinct electronic and steric properties, making it a versatile building block for advanced materials. Recent studies have explored its role in the development of high-performance polymers and optoelectronic devices, highlighting its potential in modern technology.

One of the most notable aspects of 3-Methyl-1-p-tolyltriazene is its reactivity under various conditions. Researchers have demonstrated that this compound can undergo nucleophilic substitution and addition reactions, enabling the synthesis of complex molecules with tailored functionalities. For instance, its ability to act as a precursor for heterocyclic compounds has been exploited in drug discovery efforts, where it serves as a key intermediate in the construction of bioactive agents.

The synthesis of 3-Methyl-1-p-tolyltriazene typically involves multi-step procedures, often incorporating coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have streamlined its production, making it more accessible for large-scale applications. For example, the use of transition metal catalysts has significantly improved reaction yields and selectivity, paving the way for industrial-scale manufacturing.

In terms of applications, 3-Methyl-1-p-tolyltriazene has found utility in the development of advanced materials such as thermoplastics and elastomers. Its incorporation into polymer matrices enhances mechanical properties, making it suitable for use in aerospace and automotive industries. Additionally, its electronic properties make it a promising candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent research has also explored the use of 3-Methyl-1-p-tolyltriazene in biomedical applications. Studies have shown that its derivatives exhibit anti-inflammatory and antioxidant activities, suggesting potential uses in pharmaceutical formulations. Furthermore, its ability to act as a ligand in metal complexes has opened avenues for catalytic applications in organic synthesis.

The environmental impact of 3-Methyl-1-p-tolyltriazene is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure sustainable practices in its production and application. Preliminary findings indicate that under controlled conditions, the compound can degrade efficiently without posing significant risks to ecosystems.

In conclusion, 3-Methyl-1-p-tolyltriazene, with its CAS number 21124-13-0, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future technological innovations. As research continues to uncover new potentials for this compound, its role in shaping modern materials science and pharmaceutical development is set to grow further.